Cas no 633327-37-4 (tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate
• CAS No: 633327-37-4
• MF: C₁₉H₂₈BNO₄
• MW: 345.240925788879
• CID: 5628418
• PubChem ID: 59797112
• Update Time: 2025-10-29

tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenyl}carbamate
• EN300-28297784
• 633327-37-4
• SCHEMBL4147369
• Carbamic acid, N-[4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]phenyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate

• Inchi： 1S/C19H28BNO4/c1-17(2,3)23-16(22)21-15-10-8-14(9-11-15)12-13-20-24-18(4,5)19(6,7)25-20/h8-13H,1-7H3,(H,21,22)/b13-12+
• InChI Key： JEOGFDRISKQKMS-OUKQBFOZSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(/C=C/B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 345.2111385g/mol
• Monoisotopic Mass: 345.2111385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• pka: 13.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate (CAS No. 633327-37-4)

The compound tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate (CAS No. 633327-37-4) is a highly specialized boronic ester derivative with significant applications in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of arylboronates, which are widely used in pharmaceutical research, material science, and agrochemical development. Its unique structure, featuring a tetramethyl-1,3,2-dioxaborolane moiety, enhances its stability and reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for boronic acid derivatives like tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate has surged due to their pivotal role in drug discovery and medicinal chemistry. Researchers are increasingly focusing on targeted therapies and precision medicine, where boron-containing compounds play a critical role in designing enzyme inhibitors and biomarkers. The compound’s vinylboronate functionality also makes it a promising candidate for bioorthogonal chemistry, a rapidly growing field in bioconjugation and imaging applications.

From a synthetic perspective, CAS No. 633327-37-4 is often employed in palladium-catalyzed coupling reactions, which are essential for constructing C-C bonds in complex organic molecules. Its tert-butyl carbamate group provides additional versatility, allowing for selective deprotection under mild conditions, a feature highly valued in peptide synthesis and protecting group strategies. The compound’s stability under ambient conditions further enhances its practicality for laboratory use and industrial-scale production.

The growing interest in sustainable chemistry and green synthesis has also spotlighted boron-based reagents like tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate. Unlike traditional organometallic reagents, boron compounds often exhibit lower toxicity and better compatibility with environmentally friendly solvents, aligning with the principles of green chemistry. This aligns with the increasing regulatory focus on reducing hazardous waste in chemical manufacturing.

In the context of material science, this compound’s conjugated system and boronate ester functionality make it a potential candidate for developing organic electronic materials, such as OLEDs and photovoltaic devices. The ethenylphenyl linkage contributes to π-electron delocalization, a key property for optimizing charge transport in semiconducting polymers. As the demand for flexible electronics and wearable technology grows, such intermediates are gaining traction in R&D pipelines.

For researchers seeking high-purity boron reagents, CAS No. 633327-37-4 is available from specialized suppliers with stringent quality control, ensuring reproducibility in sensitive applications like catalysis and asymmetric synthesis. Its compatibility with microwave-assisted synthesis further enhances its utility in high-throughput screening and combinatorial chemistry, addressing the need for accelerated drug development cycles.

In summary, tert-butyl N-{4-(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenylphenyl}carbamate represents a versatile and technologically relevant compound bridging multiple disciplines. Its applications span from pharmaceutical intermediates to advanced materials, reflecting the broader trends in interdisciplinary research and innovation-driven chemistry. As scientific advancements continue to evolve, this compound is poised to remain a critical tool for synthetic chemists and material scientists alike.